Cas no 2354710-54-4 (tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate)

• Product Name: tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate
• CAS No: 2354710-54-4
• MF: C₁₅H₂₀FNO₂
• MW: 265.323207855225
• CID: 5612816
• PubChem ID: 165993372
• Update Time: 2025-11-01

tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-amino-1-(2-fluorophenyl)cyclobutanecarboxylate (ACI)
• Cyclobutanecarboxylic acid, 3-amino-1-(2-fluorophenyl)-, 1,1-dimethylethyl ester (ACI)
• tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate

• Inchi： 1S/C15H20FNO2/c1-14(2,3)19-13(18)15(8-10(17)9-15)11-6-4-5-7-12(11)16/h4-7,10H,8-9,17H2,1-3H3
• InChI Key： BTCUWKQQFQBTIV-UHFFFAOYSA-N
• SMILES： O=C(C1(CC(N)C1)C1C(F)=CC=CC=1)OC(C)(C)C

Additional information on tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate

tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate: A Comprehensive Overview

tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate, identified by the CAS number 2354710-54-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclobutane ring substituted with an amino group and a fluorophenyl moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate involves a series of well-defined organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclobutane ring, which is a critical step in the synthesis process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing, making this compound more accessible for further research and development.

In terms of pharmacological activity, tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, which suggests its potential as a lead compound in drug discovery programs targeting various therapeutic areas. Recent findings indicate that this compound may have anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory diseases.

The structural versatility of tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate also lends itself to further chemical modifications. Scientists are actively exploring the substitution patterns on the cyclobutane ring to enhance bioavailability and efficacy. For example, introducing additional functional groups or altering the fluorophenyl moiety could lead to derivatives with improved pharmacokinetic profiles. These modifications are expected to expand the scope of applications for this compound in both medicinal and industrial contexts.

In conclusion, tert-butyl 3-amino-1-(2-fluorophenyl)cyclobutane-1-carboxylate, with its CAS number 2354710-54-4, represents a valuable addition to the arsenal of compounds available for research and development. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in the pursuit of novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.